Cas no 1804518-87-3 (Methyl 5-dimethylamino-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 5-dimethylamino-2-(trifluoromethoxy)benzoate
• CAS No: 1804518-87-3
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4949382
• Update Time: 2025-06-26

Methyl 5-dimethylamino-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-dimethylamino-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H12F3NO3/c1-15(2)7-4-5-9(18-11(12,13)14)8(6-7)10(16)17-3/h4-6H,1-3H3
• InChI Key： KUENSSDIZVAPSS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C(=O)OC)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 3.1
• Topological Polar Surface Area: 38.8

Additional information on Methyl 5-dimethylamino-2-(trifluoromethoxy)benzoate

Methyl 5-Dimethylamino-2-(Trifluoromethoxy)Benzoate: A Comprehensive Overview

Methyl 5-dimethylamino-2-(trifluoromethoxy)benzoate, also known by its CAS number 1804518-87-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. In this article, we delve into the latest research findings, structural characteristics, and applications of this compound, providing a comprehensive understanding of its role in contemporary scientific studies.

The molecular structure of methyl 5-dimethylamino-2-(trifluoromethoxy)benzoate consists of a benzoate backbone with two key substituents: a dimethylamino group at the 5-position and a trifluoromethoxy group at the 2-position. These substituents confer unique electronic and steric properties to the molecule, making it highly functional in various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, including organic light-emitting diodes (OLEDs) and pharmaceutical intermediates.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The trifluoromethoxy group imparts high lipophilicity, enabling better drug absorption and bioavailability. Researchers have explored its use as a carrier molecule for poorly soluble drugs, demonstrating improved solubility profiles in preclinical models. Furthermore, the dimethylamino group enhances the molecule's ability to interact with biological membranes, making it a valuable component in targeted drug delivery systems.

In addition to its biomedical applications, methyl 5-dimethylamino-2-(trifluoromethoxy)benzoate has shown potential in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics. Recent studies have demonstrated its ability to act as an electron transport layer in OLEDs, significantly improving device efficiency and stability. The compound's high thermal stability further enhances its suitability for high-performance electronic devices.

The synthesis of this compound has also been optimized through recent advancements in catalytic chemistry. Traditional methods often involved multi-step reactions with low yields; however, modern techniques utilizing palladium-catalyzed cross-coupling reactions have streamlined the synthesis process. These improvements not only enhance production efficiency but also reduce environmental impact, aligning with current green chemistry principles.

Environmental considerations are another critical aspect of research into this compound. Its biodegradation pathways have been extensively studied to assess its environmental impact. Findings indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural ecosystems. This makes it a more sustainable choice compared to traditional organic compounds used in similar applications.

Looking ahead, ongoing research is focused on expanding the scope of applications for methyl 5-dimethylamino-2-(trifluoromethoxy)benzoate. Potential areas include its use as a building block for advanced polymers and as an additive in industrial coatings. Collaborative efforts between academic institutions and industry partners are expected to accelerate the development of novel applications, further solidifying its position as a key compound in modern chemistry.

In conclusion, methyl 5-dimethylamino-2-(trifluoromethoxy)benzoate (CAS No. 1804518-87-3) represents a significant advancement in organic chemistry due to its versatile properties and wide-ranging applications. From drug delivery systems to organic electronics, this compound continues to pave the way for innovative solutions across multiple disciplines. As research progresses, we can anticipate even more groundbreaking uses for this remarkable molecule.